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Get Quote

The table below summarizes the key stability and storage parameters for Sphondin based on manufacturer

and scientific literature data.

Parameter Specification / Reported Value Source / Context

Recommended Storage Desiccate at -20°C Manufacturer's

instructions [1]

Molecular Formula C12H8O4 [1]

Molecular Weight 216.2 g/mol [1]

Appearance Powder [1]

Solubility Soluble in DMSO, acetone, ethyl
acetate, chloroform, dichloromethane.

[1]

Reported Bioactive
Concentration (Anti-proliferative
activity)

0.05 - 15.0 µM (causing G2/M cell cycle
arrest)

In vitro biological
activity study [1]
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Parameter Specification / Reported Value Source / Context

Reported Phototoxic Effect Observed in Aedes aegypti after
irradiation with long-wavelength UV

light

Delayed phototoxicity
study [1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage condition for Sphondin? A1: The supplier

recommends long-term storage at -20°C in a desiccated environment [1]. This low temperature helps

maintain the compound's chemical integrity over time. Always allow the vial to come to room temperature

before opening it to prevent condensation and moisture absorption, which could lead to hydrolysis or

instability.

Q2: How should I prepare and handle stock solutions of Sphondin? A2:

Solvents: Sphondin is soluble in various organic solvents, with DMSO being a common choice for

creating stock solutions [1].
Preparation: For higher solubility, you can warm the tube at 37°C and use brief sonication in an

ultrasonic bath [1].
Storage: Stock solutions are best prepared fresh and used on the same day. If necessary, they can

be stored for several months at below -20°C in a sealed container [1].
Handling: Before opening, let the vial sit at room temperature for at least an hour. Gently shake the

vial if the powder has adhered to the neck or cap during shipping [1].

Q3: Is Sphondin light-sensitive? A3: Evidence suggests Sphondin has phototoxic properties. A study

showed it could cause delayed toxic effects in mosquito larvae after being activated by long-wavelength

ultraviolet (UVA) light [1]. While standard handling in a controlled lab environment may not require

complete darkness, it is a strong precaution to store and handle Sphondin in amber glass vials or under

low-light conditions to prevent unintended photoactivation or degradation.

Q4: How can I assess the stability of Sphondin under various experimental conditions? A4: You can

adapt standard stability study protocols used in pharmaceutical development [2] [3]. The workflow for

designing such an experiment can be visualized as follows:
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Start: Sphondin Stability Assessment

Define Stability Conditions

Prepare Samples Long-Term:
25°C ± 2°C / 60% ± 5% RH

Accelerated:
40°C ± 2°C / 75% ± 5% RH

Recommended:
-20°C (Desiccated)

Store Samples Under Conditions

Withdraw Samples at Time Points

Analyze Key Parameters

Interpret Data HPLC for Purity &
Degradation Products

Mass Spectrometry
for Identity

Bioassay for
Activity Potency

Report & Establish Shelf-life

Click to download full resolution via product page

Stability Study Protocol Overview [2] [3]:

Define Stability Conditions: Test Sphondin under:
Long-term storage: Your intended condition (e.g., -20°C, desiccated).
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Accelerated conditions: Higher stress temperatures (e.g., 40°C ± 2°C / 75% ± 5% RH) to

rapidly predict degradation [2] [3].
Photostability: Expose samples to controlled UVA/visible light to confirm light sensitivity [3].

Prepare Samples: Aliquot Sphondin in its solid form and as stock solutions in your chosen solvent
(e.g., DMSO) into suitable, labeled vials.

Storage and Sampling: Place samples in stability chambers set to the defined conditions. Withdraw
them at pre-determined time points (e.g., 0, 1, 3, 6 months) [2].

Analyze Key Parameters:
Physical Characteristics: Check for changes in appearance or color.

Chemical Purity: Use HPLC to quantify the remaining Sphondin and detect any degradation
products.

Identity Confirmation: Techniques like Mass Spectrometry can verify the compound's
integrity.

Potency: Perform a relevant bioassay (e.g., an anti-proliferation assay) to confirm biological
activity is retained.

Troubleshooting Common Issues

Problem: Precipitate forms in stock solution after storage at -20°C.

Cause: This is common for compounds in DMSO due to freeze-thaw cycles or absorption of water.
Solution: Warm the solution to room temperature or 37°C and mix thoroughly by vortexing or brief

sonication. If the precipitate does not dissolve, do not use the solution, as the concentration is no
longer accurate. Prepare smaller, single-use aliquots to avoid repeated freeze-thaw cycles.

Problem: Inconsistent biological activity in cell-based assays.

Cause: This could stem from degraded Sphondin, inaccurate solution concentrations, or its light-
sensitive nature.

Action Plan:
Verify Compound Integrity: Re-analyze your stock solution using HPLC against a fresh

standard.
Check Handling: Ensure solutions are protected from light and stored correctly.

Review Protocol: Confirm that the solvent concentration (e.g., DMSO) in your cell culture
media is non-toxic (typically ≤0.1%).

Problem: Observed cellular toxicity not aligned with expected mechanism.

Cause: Many natural products, including some furanocoumarins, can act as "nuisance compounds"
and cause cytotoxicity through non-specific mechanisms like membrane disruption or generating
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reactive oxygen species [4].

Action Plan:
Run Counter-Screens: Include assays for general cell health (e.g., ATP levels, membrane

integrity) to distinguish specific from non-specific toxicity [4].
Dose-Response: Ensure you are testing at appropriate concentrations. The reported anti-

proliferative activity for Sphondin is in the low micromolar range (0.05-15.0 µM) [1]. High
micromolar concentrations are more likely to cause non-specific effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Sphondin Stability & Storage: Core Specifications]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b585837#sphondin-stability-

and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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